Cas no 52493-36-4 (Acetamide,2-cyano-N-(1-methylpropyl)-)

Acetamide,2-cyano-N-(1-methylpropyl)- structure
52493-36-4 structure
Product Name:Acetamide,2-cyano-N-(1-methylpropyl)-
CAS No:52493-36-4
MF:C7H12N2O
MW:140.182981491089
CID:371393
PubChem ID:103651
Update Time:2025-04-19

Acetamide,2-cyano-N-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-cyano-N-(1-methylpropyl)-
    • 2-cyano-N-(1-methylpropyl)acetamide
    • N-butan-2-yl-2-cyanoacetamide
    • N-SEC-BUTYL-2-CYANO-ACETAMIDE
    • N-(butan-2-yl)-2-cyanoacetamide
    • 52493-36-4
    • N-(Butan-2-yl)-2-cyanoethanimidic acid
    • n-(sec-butyl)-2-cyanoacetamide
    • AKOS000153343
    • SCHEMBL6317467
    • NS00057601
    • DTXSID00966930
    • AKOS024151879
    • EINECS 257-961-6
    • MDL: MFCD03393936
    • Inchi: 1S/C7H12N2O/c1-3-6(2)9-7(10)4-5-8/h6H,3-4H2,1-2H3,(H,9,10)
    • InChI Key: RUUYCRFHVMJFJC-UHFFFAOYSA-N
    • SMILES: O=C(CC#N)NC(C)CC

Computed Properties

  • Exact Mass: 140.09506
  • Monoisotopic Mass: 140.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.8
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • Density: 0.974
  • Boiling Point: 316°C at 760 mmHg
  • Flash Point: 144.9°C
  • Refractive Index: 1.441
  • PSA: 52.89
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